Cas no 1866-03-1 (Benzaldehyde,2-methyl-5-(1-methylethyl)-)

1866-03-1 structure
Product name:Benzaldehyde,2-methyl-5-(1-methylethyl)-
Benzaldehyde,2-methyl-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2-methyl-5-(1-methylethyl)-
- 2-methyl-5-propan-2-ylbenzaldehyde
- Benzaldehyde, 2-methyl-5-(1-methylethyl)- (9CI)
- 3-Isopropyl-6-methyl benzaldehyde
- MHYUKGZOUHPXRQ-UHFFFAOYSA-N
- 1866-03-1
- 5-isopropyl-2-methyl-benzaldehyde
- SCHEMBL1302119
- DTXSID30410592
-
- Inchi: InChI=1S/C11H14O/c1-8(2)10-5-4-9(3)11(6-10)7-12/h4-8H,1-3H3
- InChI Key: MHYUKGZOUHPXRQ-UHFFFAOYSA-N
- SMILES: CC1C=CC(C(C)C)=CC=1C=O
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 2.9
Experimental Properties
- PSA: 17.07
Benzaldehyde,2-methyl-5-(1-methylethyl)- Related Literature
-
Susanta Adhikari,Avijit Ghosh,Sandip Mandal,Subhajit Guria,Prajna Paramita Banerjee,Ansuman Chatterjee,Debasis Das Org. Biomol. Chem. 2016 14 10688
1866-03-1 (Benzaldehyde,2-methyl-5-(1-methylethyl)-) Related Products
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